Cas no 101077-22-9 (1H,5H-Benzo[ij]quinolizin-9-amine,N,N-diethyl-2,3,6,7-tetrahydro-, hydrochloride (1:2))

• Product Name: 1H,5H-Benzo[ij]quinolizin-9-amine,N,N-diethyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
• CAS No: 101077-22-9
• MF: C₁₆H₂₆Cl₂N₂
• MW: 317.297042369843
• CID: 149636
• PubChem ID: 3063557
• Update Time: 2025-04-19

1H,5H-Benzo[ij]quinolizin-9-amine,N,N-diethyl-2,3,6,7-tetrahydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizin-9-amine,N,N-diethyl-2,3,6,7-tetrahydro-, hydrochloride (1:2)
• 9-(N,N-Diethylamino)julolidine dihydrochloride
• 2,3,6,7-Tetrahydro-9-(N,N-diethylamino)-1H,5H-benzo(ij)quinolizine dihydrochloride
• DTXSID10143715
• 101077-22-9
• 1H,5H-Benzo(ij)quinolizine, 2,3,6,7-tetrahydro-9-(N,N-diethylamino)-, dihydrochloride

• Inchi： 1S/C16H24N2.2ClH/c1-3-17(4-2)15-11-13-7-5-9-18-10-6-8-14(12-15)16(13)18;;/h11-12H,3-10H2,1-2H3;2*1H
• InChI Key： LGDCXCDECPTBMM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12CCCC3=CC(=CC(CCC1)=C23)N(CC)CC

Computed Properties

• Exact Mass: 316.14758
• Monoisotopic Mass: 316.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Boiling Point: 417.9°C at 760 mmHg
• Flash Point: 190°C
• PSA: 6.48
• LogP: 4.90060